molecular formula C9H11ClN4O B8658833 6-Chloro-2-(4-methyl-3-oxo-1-piperazinyl)-pyrazine

6-Chloro-2-(4-methyl-3-oxo-1-piperazinyl)-pyrazine

Cat. No.: B8658833
M. Wt: 226.66 g/mol
InChI Key: FYPLWLCFBWHVQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-2-(4-methyl-3-oxo-1-piperazinyl)-pyrazine is a useful research compound. Its molecular formula is C9H11ClN4O and its molecular weight is 226.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11ClN4O

Molecular Weight

226.66 g/mol

IUPAC Name

4-(6-chloropyrazin-2-yl)-1-methylpiperazin-2-one

InChI

InChI=1S/C9H11ClN4O/c1-13-2-3-14(6-9(13)15)8-5-11-4-7(10)12-8/h4-5H,2-3,6H2,1H3

InChI Key

FYPLWLCFBWHVQX-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1=O)C2=CN=CC(=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product of Example 1 (2.13 g, 0.01 mole) and sodium hydride-oil suspension (50%, 0.50 g, 0.01 mole) are combined in 10 ml N,N-dimethylformamide and the stirred mixture treated with 0.65 ml (0.01 mole) of methyl iodide in 5 ml toluene. The mixture is stirred 1 hour at room temperature, diluted with water and extracted with toluene. The toluene extracts are washed with water, dried over sodium sulfate, filtered and concentrated in vacuo to give the crude product which is chromatographed on neutral (activity III) alumina. Elution with chloroform gives fractions containing 1.4 of a white solid which is recrystallized from n-butylchloride-cyclohexane to give white crystals of the title compound, mp 122°-123° C.
Quantity
2.13 g
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step Two
Quantity
0.65 mL
Type
reactant
Reaction Step Three
Quantity
5 mL
Type
solvent
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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